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Abstract
This application note details a robust and reliable High-Performance Liquid Chromatography

with Ultraviolet detection (HPLC-UV) method for the quantitative analysis of dioxybenzone in

cosmetic formulations. The described protocol offers a clear and reproducible methodology for

sample preparation, chromatographic separation, and data analysis. All quantitative data and

validation parameters are summarized for easy reference.

Introduction
Dioxybenzone (benzophenone-8) is an organic compound used as a sunscreen agent to

absorb UVB and short-wave UVA radiation.[1][2] Accurate quantification of dioxybenzone in

cosmetic and pharmaceutical products is crucial for quality control and to ensure compliance

with regulatory limits. High-Performance Liquid Chromatography (HPLC) is a widely used

technique for the analysis of UV filters in cosmetic products due to its high resolution,

sensitivity, and accuracy.[3] This document provides a detailed protocol for the quantification of

dioxybenzone using an isocratic HPLC-UV system.
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Chemical Name Dioxybenzone (Benzophenone-8)

Molecular Formula C₁₄H₁₂O₄

Molecular Weight 244.24 g/mol

UV Absorption
Peak absorption at approximately 288 nm and

352 nm.[4]

Experimental Protocol
Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV detector is suitable for this analysis. The

following parameters have been optimized for the separation and quantification of

dioxybenzone.

Parameter Specification

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm particle size)

Mobile Phase Acetonitrile and 0.1% Formic Acid in Water (v/v)

Elution Mode Isocratic or Gradient

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

UV Detection Wavelength 288 nm

Reagents and Materials
Dioxybenzone analytical standard (≥98.0% purity)

Acetonitrile (HPLC grade)
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Methanol (HPLC grade)

Formic acid (ACS reagent grade)

Deionized water (18.2 MΩ·cm)

0.45 µm syringe filters

Preparation of Standard Solutions
Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of dioxybenzone reference

standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with

methanol.

Working Standard Solutions: Prepare a series of working standard solutions by appropriate

serial dilutions of the stock solution with the mobile phase to achieve concentrations ranging

from 1 µg/mL to 50 µg/mL.

Sample Preparation
Accurately weigh approximately 1.0 g of the cosmetic cream or lotion into a 50 mL volumetric

flask.

Add approximately 30 mL of methanol and sonicate for 15 minutes to disperse the sample

and extract the dioxybenzone.

Allow the solution to cool to room temperature and then dilute to the mark with methanol.

Centrifuge an aliquot of the solution at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

If necessary, further dilute the filtered sample with the mobile phase to bring the

concentration of dioxybenzone within the calibration range.

Method Validation
The analytical method was validated according to the International Council for Harmonisation

(ICH) guidelines, evaluating specificity, linearity, accuracy, precision, limit of detection (LOD),
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and limit of quantification (LOQ).

Quantitative Data Summary
Validation Parameter Result

Linearity (Concentration Range) 1 - 50 µg/mL

Correlation Coefficient (r²) > 0.999

Accuracy (% Recovery) 98.0% - 102.0%

Precision (% RSD) < 2.0%

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Experimental Workflow and Diagrams
The following diagrams illustrate the key workflows for this analytical method.

Sample and Standard Preparation

HPLC Analysis

Data Analysis
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Generate Calibration Curve
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Caption: Experimental workflow from sample preparation to data analysis.
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Linearity
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Precision (Repeatability & Intermediate) Sensitivity
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Spike placebo with known concentrations (80%, 100%, 120%)

Analyze six replicate samples at 100% concentration Determine Limit of Detection (S/N ≥ 3)

Inject each standard in triplicate

Plot peak area vs. concentration

Calculate correlation coefficient (r²)

End: Validation Complete
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Calculate % recovery

Calculate % RSD for repeatability
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Calculate % RSD for intermediate precision

Determine Limit of Quantification (S/N ≥ 10)
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Caption: Logical workflow for the validation of the HPLC method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://aapco.org/wp-content/uploads/2016/10/part-3_mobile-phase-selectivity_ga-dept-of-ag.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8400378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8400378/
https://www.drawellanalytical.com/sample-preparation-for-hplc-analysis-step-guides-and-common-techniques/
https://www.benchchem.com/product/b1678072#dioxybenzone-hplc-uv-method-for-quantification
https://www.benchchem.com/product/b1678072#dioxybenzone-hplc-uv-method-for-quantification
https://www.benchchem.com/product/b1678072#dioxybenzone-hplc-uv-method-for-quantification
https://www.benchchem.com/product/b1678072#dioxybenzone-hplc-uv-method-for-quantification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678072?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

